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Introduction

Lasmiditan hydrochloride is a high-affinity, selective serotonin 5-HT1F receptor agonist.[1]
Unlike triptans, which also target serotonin receptors (5-HT1B/1D), lasmiditan lacks significant
vasoconstrictive activity, making it a valuable tool for investigating neuronal mechanisms of
migraine pathophysiology without cardiovascular confounds.[2][3] Its lipophilic nature allows it
to cross the blood-brain barrier, enabling the study of its effects on both central and peripheral
components of the trigeminal nervous system.[2][4][5] Primary cultures of trigeminal ganglion
(TG) neurons are a critical in vitro model for studying the cellular and molecular mechanisms of
migraine, particularly the release of key neuropeptides like Calcitonin Gene-Related Peptide
(CGRP).[1][4] These application notes provide protocols for utilizing lasmiditan in this model
system.

Mechanism of Action
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The 5-HT1F receptor is a G-protein coupled receptor expressed on the cell bodies and
terminals of trigeminal ganglion neurons.[1][2] Lasmiditan's binding to this receptor is believed
to initiate an intracellular signaling cascade via an inhibitory G-protein (Gi).[5] This activation
leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cCAMP) levels, and
ultimately a reduction in the release of pro-inflammatory neuropeptides and neurotransmitters,
including CGRP and glutamate.[1][4][5] By inhibiting the release of these molecules, lasmiditan
can attenuate the signaling that leads to neurogenic inflammation and pain transmission within
the trigeminovascular system.[1][6]

Quantitative Data Summary

The following tables summarize key quantitative data regarding lasmiditan's receptor binding
profile and its functional effect on CGRP release in trigeminal system components.

Table 1: Receptor Binding Affinity of Lasmiditan (Data sourced from Nelson et al., 2010, as
cited in Clemow et al., 2020)[1]

Receptor Subtype Binding Affinity (Ki, nM) Selectivity vs. 5-HT1F
5-HT1F 221

5-HT1A 1053 >476-fold

5-HT1B 1043 >471-fold

5-HT1D 1357 >614-fold

Table 2: Effect of Lasmiditan on Stimulated CGRP Release (Data from ex vivo experiments on
mouse tissue, as reported by Rubio-Beltran et al., 2020)[7]
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Relative Stimulated
Tissue Treatment (30 pM) CGRP Release % Inhibition
(Mean * SEM)

Dura Mater Vehicle 6.4+1.2
Lasmiditan 2.6 +0.5 59%
Trigeminal Ganglion Vehicle 7.4+£26
Lasmiditan 2.1+07 71%
Trigeminal Nucleus )

) Vehicle 10.9+3.0
Caudalis
Lasmiditan 36+1.1 67%

Experimental Protocols
Protocol 1: Isolation and Culture of Primary Trigeminal
Ganglion Neurons

This protocol describes a method for establishing high-purity primary neuronal cultures from
rodent trigeminal ganglia, adapted from published methodologies.[8][9]

Materials:

Hanks' Balanced Salt Solution (HBSS), Ca2+/Mg2+-free
e Dulbecco's Modified Eagle's Medium (DMEM)/F12

» Neurobasal™ Plus Medium

e B-27™ Supplement

e GlutaMAX™ Supplement

e Penicillin-Streptomycin

o Collagenase Type I
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e TrypLE™ Express or Trypsin

e DNase |

e Percoll®

e Poly-D-lysine or Poly-L-ornithine

e Laminin

« Mitotic inhibitors (e.g., 5-fluoro-2'-deoxyuridine (FdU) and Uridine)
 Sterile dissection tools, conical tubes, cell strainers (70 um)
Procedure:

e Coating Culture Plates:

o Aday prior to dissection, coat culture plates or coverslips with Poly-D-lysine (50 pg/mL in
sterile water) for 2 hours at 37°C or overnight at 4°C.

o Wash plates three times with sterile water and allow them to dry completely.

o Add Laminin (10 pg/mL in sterile PBS or Neurobasal medium) and incubate for at least 2
hours at 37°C before use. Aspirate just before adding cells.

o Dissection and Digestion:

o Euthanize neonatal (P10-P12) or adult rodents according to approved institutional
protocols.

o Dissect trigeminal ganglia (TG) and place them immediately into ice-cold, sterile HBSS.

o Transfer the ganglia to a digestion solution containing Collagenase Il (e.g., 5 mg/mL) and
DNase | (e.g., 0.2 mg/mL) in Neurobasal medium.

o Incubate at 37°C for 60-90 minutes with gentle agitation.
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o Add TrypLE™ Express and continue incubation for another 15-20 minutes to achieve
single-cell suspension.

o Gently triturate the tissue using a series of fire-polished Pasteur pipettes or standard
P1000/P200 tips until the tissue is fully dissociated.

 Purification and Plating:

o Pass the cell suspension through a 70 um cell strainer to remove any remaining tissue
clumps.

o To enrich for neurons, carefully layer the cell suspension over a discontinuous Percoll
density gradient (e.g., 30%/60%) and centrifuge at 1200 x g for 10 minutes.[9]

o Carefully collect the neuronal fraction from the interface.

o Wash the collected cells with culture medium (Neurobasal Plus with B-27, GlutaMAX, and
Penicillin-Streptomycin) and centrifuge at 400 x g for 5 minutes.

o Resuspend the cell pellet in fresh culture medium and perform a cell count using a
hemocytometer.

o Plate the cells onto the pre-coated dishes at a desired density (e.g., 1-2 x 10"5 cells/mL).
e Culture Maintenance:
o Incubate cultures at 37°C in a humidified 5% COZ2 incubator.

o After 24 hours, add a mixture of mitotic inhibitors (e.g., 10 uM FdU and 10 uM Uridine) to
suppress the proliferation of non-neuronal cells like fibroblasts and satellite glial cells.

o Perform a half-media change every 2-3 days. Neurons are typically ready for experiments
within 5-7 days in vitro.

Protocol 2: In Vitro CGRP Release Assay

This protocol details how to measure the effect of lasmiditan on stimulated CGRP release from
cultured trigeminal neurons.
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Materials:

Established primary trigeminal neuron cultures (from Protocol 1)
o Lasmiditan hydrochloride stock solution (dissolved in DMSO or water, then diluted)
» Basal salt solution (e.g., Tyrode's salt solution)

e High Potassium (KCI) stimulation buffer (e.g., Tyrode's solution with 60 mM KCI, with NaCl
concentration adjusted to maintain osmolarity)

e CGRP Enzyme-Linked Immunosorbent Assay (ELISA) kit
e Protease inhibitor cocktail

Procedure:

o Cell Preparation and Pre-incubation:

o After 5-7 days in culture, gently wash the neuron cultures twice with pre-warmed (37°C)
basal salt solution to remove residual culture medium.

o Add basal salt solution containing the desired concentration of lasmiditan hydrochloride
(e.g., 1 nM to 30 uM) or vehicle control (the same dilution of DMSO or water used for the
stock).

o Pre-incubate the cells for 15-30 minutes at 37°C.
o Stimulation and Supernatant Collection:
o Aspirate the pre-incubation solution.

o To stimulate CGRP release, add the high-potassium (KCI) stimulation buffer (also
containing the respective concentration of lasmiditan or vehicle).

o Incubate for a defined period (e.g., 10-15 minutes) at 37°C.
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o Carefully collect the supernatant (the buffer containing the released CGRP) from each well
and transfer it to a microcentrifuge tube containing a protease inhibitor cocktail to prevent
CGRP degradation.

o Immediately place samples on ice and then store them at -80°C until analysis.

e Quantification of CGRP:
o Thaw the collected supernatant samples on ice.

o Quantify the CGRP concentration in each sample using a commercially available, high-
sensitivity CGRP ELISA kit.

o Follow the manufacturer's instructions for the ELISA procedure precisely.

o Measure the absorbance on a microplate reader and calculate the CGRP concentrations
based on the standard curve.

e Data Analysis:

o Normalize the amount of released CGRP to the total protein content per well or to a
baseline (unstimulated) release condition.

o Calculate the percentage inhibition of KCI-stimulated CGRP release by lasmiditan
compared to the vehicle-treated, KCI-stimulated control.

o Plot dose-response curves to determine the IC50 of lasmiditan if multiple concentrations
were tested.

Visualizations
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Caption: Lasmiditan binds to 5-HT1F receptors, inhibiting CGRP and glutamate release.
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Caption: Workflow for measuring lasmiditan's effect on CGRP release from cultured neurons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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